2-(2,4-dichlorophenoxy)-N-3-isoxazolylpropanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C12H10Cl2N2O3/c1-7(12(17)15-11-4-5-18-16-11)19-10-3-2-8(13)6-9(10)14/h2-7H,1H3,(H,15,16,17)
• InChI Key: ZBRPVZJQQDIJGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NOC=C1)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O3
• Molecular Weight: 301.12 g/mol

Description

2-(2,4-dichlorophenoxy)-N-3-isoxazolylpropanamide, commonly known as DCPA, is a synthetic herbicide that is widely used in agriculture to control weeds. It belongs to the chemical group of isoxazoles and has been used for many years due to its effectiveness in weed control and its low toxicity to humans and animals.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties and its effects on the environment. It has been used in many research studies to investigate its mode of action and its impact on non-target organisms. DCPA has also been studied for its potential use in the treatment of certain diseases, such as cancer and Alzheimer's disease.

Mechanism of Action

DCPA works by inhibiting the synthesis of lipids in the target plant. It disrupts the activity of the enzyme acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids. This leads to the accumulation of toxic levels of malonyl-CoA, which results in the death of the plant.
Biochemical and Physiological Effects:
DCPA has been shown to have low toxicity to humans and animals. However, it can cause skin irritation and eye damage if it comes into contact with the skin or eyes. DCPA has also been shown to have some impact on non-target organisms, such as earthworms and bees.

Advantages and Limitations for Lab Experiments

DCPA is a useful tool for studying the effects of herbicides on plants and the environment. It is relatively easy to use and has a low cost compared to other herbicides. However, DCPA has some limitations, such as its specificity to certain types of plants and its potential impact on non-target organisms.

Future Directions

There are many potential future directions for research on DCPA. One area of interest is the development of new herbicides based on the structure of DCPA. Another area of interest is the investigation of the potential use of DCPA in the treatment of certain diseases, such as cancer and Alzheimer's disease. Additionally, further research is needed to understand the impact of DCPA on non-target organisms and the environment.